3-Bromo-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• IUPAC Name: 3-bromo-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C14H7BrF3N3O2/c15-10-11(13(22)23)20-21-9(14(16,17)18)6-8(19-12(10)21)7-4-2-1-3-5-7/h1-6H,(H,22,23)
• InChI Key: XKSCTZJTTBEZAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C(=NN3C(=C2)C(F)(F)F)C(=O)O)Br
• Molecular Formula: C14H7BrF3N3O2
• Molecular Weight: 386.12 g/mol
• CAS No.: 304687-28-3

Description

3-Bromo-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a useful research compound. Its molecular formula is C14H7BrF3N3O2 and its molecular weight is 386.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis Techniques : A method for synthesizing various 3,5-disubstituted 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidines has been developed, utilizing a SNAr type reaction and Suzuki–Miyaura cross-coupling for creating a library of compounds with diverse substitutions (Jismy et al., 2020).

• Crystal Structure and Biological Activity : The synthesis, crystal structure, and biological activity of certain derivatives of this compound have been investigated, showing significant inhibition of cancer cell proliferation (Liu et al., 2016).

• Novel Compound Synthesis : A series of novel compounds with the pyrazolo[1,5-a]pyrimidine structure have been synthesized, demonstrating the flexibility of this chemical scaffold in creating diverse molecular structures (Morabia & Naliapara, 2014).

• Structural Analysis : The structure of a specific derivative, 3-bromo-2-methyl-5-phenyl-7-trifluoromethylpyrazolo[1,5-a]pyrimidine, was established using X-ray diffraction analysis, providing detailed structural information (Filyakova et al., 2002).

• Regioselective Synthesis : Research has been conducted on the regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides, highlighting the compound's utility in creating structurally specific derivatives (Drev et al., 2014).

• Anticancer and Anti-Inflammatory Agents : Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, demonstrating the compound's potential in medicinal chemistry (Rahmouni et al., 2016).

• Facile Preparation Method : A method for the facile preparation of 7-amino-3-aryl pyrazolo[1,5-a]pyrimidines from a 3-bromo-7-phenoxypyrazolo[1,5-a]pyrimidine intermediate has been discovered, offering an improved approach for synthesizing compounds with multiple unique substituents (Catalano et al., 2015).

Future Directions

The compound has been used in research for the synthesis of 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidines. These compounds have shown potential in the field of neurodegenerative disorders.